N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide

• IUPAC Name: 1-N,1-N-dimethyl-3-N-(4-methylphenyl)piperidine-1,3-dicarboxamide
• InChI: InChI=1S/C16H23N3O2/c1-12-6-8-14(9-7-12)17-15(20)13-5-4-10-19(11-13)16(21)18(2)3/h6-9,13H,4-5,10-11H2,1-3H3,(H,17,20)
• InChI Key: LTDRGJMWKMVAHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2CCCN(C2)C(=O)N(C)C
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide, also known as U-47700, is a synthetic opioid drug that has gained popularity in recent years due to its potent analgesic properties. U-47700 belongs to the class of synthetic opioids that are structurally similar to morphine and fentanyl. The chemical structure of U-47700 consists of a piperidine ring, which is a common structural motif found in many opioids.

Mechanism of Action

N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide binds to the mu-opioid receptor in the brain, which is responsible for mediating the effects of opioids. The binding of N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide to the mu-opioid receptor results in the activation of the receptor, which leads to the release of neurotransmitters such as dopamine and serotonin. This leads to the analgesic and euphoric effects associated with the use of N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide.
Biochemical and Physiological Effects
N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide has been shown to produce a range of biochemical and physiological effects. These include analgesia, sedation, respiratory depression, and pupillary constriction. N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide has also been shown to produce a range of cardiovascular effects, including bradycardia, hypotension, and tachycardia.

Advantages and Limitations for Lab Experiments

N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide has several advantages for use in laboratory experiments. It is a potent analgesic that can be used to study the mechanisms of pain and pain relief. N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide is also a useful tool for studying the mu-opioid receptor and its role in the effects of opioids. However, N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide has several limitations for use in laboratory experiments. It is a highly potent and addictive drug that can be dangerous if not handled properly. It is also illegal in many countries, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide. One area of research is the development of new opioids that are safer and more effective than N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide. Another area of research is the development of new treatments for opioid addiction that do not involve the use of opioids. Finally, research on the long-term effects of N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide use is needed to fully understand the risks associated with this drug.
Conclusion
In conclusion, N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide is a synthetic opioid drug that has gained popularity in recent years due to its potent analgesic properties. It has been the subject of numerous scientific studies and has been shown to be effective in the treatment of chronic pain, neuropathic pain, and cancer pain. N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide has several advantages for use in laboratory experiments, but also has several limitations. Further research is needed to fully understand the risks and benefits associated with this drug.

Synthesis Methods

N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide is synthesized by the reaction of 4-methylbenzaldehyde with 2,2-dimethyl-1,3-dioxane-4,6-dione, followed by reduction with sodium borohydride. The resulting product is then reacted with piperidine to form N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide. The synthesis of N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide has been the subject of numerous scientific studies due to its potent analgesic properties. It has been shown to be effective in the treatment of chronic pain, neuropathic pain, and cancer pain. N~1~,N~1~-dimethyl-N~3~-(4-methylphenyl)-1,3-piperidinedicarboxamide has also been studied for its potential use in the treatment of addiction to other opioids, such as heroin and fentanyl.